Butyrylcarnitine
Butyrylcarnitine
O-butanoyl-L-carnitine is an optically active form of O-butanoylcarnitine having L-configuration. It has a role as a metabolite. It is an O-butanoylcarnitine, a saturated fatty acyl-L-carnitine and a short-chain fatty acyl-L-carnitine.
Brand Name:
Vulcanchem
CAS No.:
25576-40-3
VCID:
VC0522377
InChI:
InChI=1S/C11H21NO4/c1-5-6-11(15)16-9(7-10(13)14)8-12(2,3)4/h9H,5-8H2,1-4H3/t9-/m1/s1
SMILES:
CCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Molecular Formula:
C11H21NO4
Molecular Weight:
231.29 g/mol
Butyrylcarnitine
CAS No.: 25576-40-3
Cat. No.: VC0522377
Molecular Formula: C11H21NO4
Molecular Weight: 231.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | O-butanoyl-L-carnitine is an optically active form of O-butanoylcarnitine having L-configuration. It has a role as a metabolite. It is an O-butanoylcarnitine, a saturated fatty acyl-L-carnitine and a short-chain fatty acyl-L-carnitine. |
|---|---|
| CAS No. | 25576-40-3 |
| Molecular Formula | C11H21NO4 |
| Molecular Weight | 231.29 g/mol |
| IUPAC Name | (3R)-3-butanoyloxy-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C11H21NO4/c1-5-6-11(15)16-9(7-10(13)14)8-12(2,3)4/h9H,5-8H2,1-4H3/t9-/m1/s1 |
| Standard InChI Key | QWYFHHGCZUCMBN-SECBINFHSA-N |
| Isomeric SMILES | CCCC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C |
| SMILES | CCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Canonical SMILES | CCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Appearance | Solid powder |
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